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Compound of Interest

Compound Name: 5-Bromo-2-hydroxypyrimidine

Cat. No.: B017364

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals engaged in the handling of 5-Bromo-2-hydroxypyrimidine.
The following procedures are designed to ensure personal safety, minimize exposure, and
detail proper disposal methods in a laboratory setting.

Chemical Identifier and Hazard Information:

Property Value

Chemical Name 5-Bromo-2-hydroxypyrimidine

5-Bromo-2-pyrimidinol, 5-Bromo-2(1H)-

Synonyms L
pyrimidinone
CAS Number 38353-06-9[1][2][3]
Molecular Formula CaH3BrN20J[1][2][4]
Molecular Weight 174.98 g/mol [1][4]
Light yellow to light orange powder or crystal[2]
Appearance
[5]
Melting Point 230 °C (decomposes)[1]
H315: Causes skin irritation[1][2] H319: Causes
GHS Hazard Statements serious eye irritation[1][2] H335: May cause

respiratory irritation[1][2]
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BENGHE

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure when
handling 5-Bromo-2-hydroxypyrimidine. All PPE should meet established standards such as

those from NIOSH (US) or EN (EU).

Protection Type

Specification

Rationale

Eye/Face Protection

Safety glasses with side-
shields or tightly fitting safety
goggles.[6] A face shield
should be considered if there

is a risk of splashing.[6][7]

Protects eyes from airborne

particles and splashes.

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber) and a

flame-resistant lab coat.[6][7]

[8]

Prevents skin contact with the
chemical. Gloves should be
inspected before use and
hands washed thoroughly after
handling.[6][9]

Respiratory Protection

A NIOSH-approved N95 dust
mask or an air-purifying
respirator is required if dust or
aerosols may be generated.[1]
Work should ideally be
conducted in a chemical fume
hood.[7][10]

Minimizes the inhalation of the

powdered compound.

General Lab Attire

Long pants and closed-toe
shoes.[8][11]

Standard laboratory practice to
protect skin from accidental

spills.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is essential for the safe handling of 5-Bromo-2-hydroxypyrimidine to

minimize the risk of exposure and contamination.

1. Preparation:
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e Ensure a Safety Data Sheet (SDS) for 5-Bromo-2-hydroxypyrimidine is accessible and
has been reviewed.

 Verify that all required PPE is available and in good condition.

* Prepare a designated handling area, preferably within a chemical fume hood, and ensure it
is clean and uncluttered.[10]

o Have spill cleanup materials readily available.

2. Handling:

o Wear all required PPE before handling the compound.

e Avoid breathing dust; handle the solid material carefully to minimize dust generation.[9]
e Avoid direct contact with skin and eyes.[9]

o Keep the container tightly closed when not in use.[2]

e Do not eat, drink, or smoke in the handling area.

3. Post-Handling:

e Wash hands thoroughly with soap and water after handling is complete.[9]
o Clean the work area and any equipment used.

o Properly remove and dispose of contaminated PPE.

Disposal Plan

The disposal of 5-Bromo-2-hydroxypyrimidine and any associated waste must comply with
all local, regional, and national hazardous waste regulations.

1. Waste ldentification and Segregation:

» All waste containing 5-Bromo-2-hydroxypyrimidine must be classified as hazardous waste.
[12]
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e As a halogenated organic compound, it must be segregated from non-halogenated waste.
[12]

2. Waste Collection:

e Solid Waste: Contaminated items such as weighing paper, pipette tips, and gloves should be
collected in a designated and clearly labeled solid hazardous waste container.[7][12]

e Liquid Waste: If 5-Bromo-2-hydroxypyrimidine is in a solution, it should be collected in a
dedicated container for halogenated organic solvent waste.[7] Do not mix with non-
halogenated solvents.[7]

o All waste containers must be made of a compatible material, be in good condition, and have
a secure, leak-proof closure.[12]

3. Labeling and Storage:

o Waste containers must be clearly labeled with "Hazardous Waste," the full chemical name
"5-Bromo-2-hydroxypyrimidine,” and the appropriate hazard pictograms.[7][12]

» Store waste containers in a designated and secure location, using secondary containment to
prevent spills.[7]

4. Final Disposal:

o The final disposal of 5-Bromo-2-hydroxypyrimidine must be handled by a licensed
hazardous waste disposal company.[7]

e The recommended method of disposal for halogenated organic compounds is incineration in
a chemical incinerator equipped with an afterburner and scrubber.[7]

Experimental Protocols
Spill Management:

In the event of a spill, immediate and proper cleanup is crucial to minimize exposure and
environmental contamination.
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o Evacuate and Secure: Evacuate non-essential personnel from the immediate area.[8]
e Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.[7]

o Containment: For solid spills, carefully collect the material and place it in a suitable, sealed
container for disposal, avoiding dust creation.[7][8] For liquid spills, use an inert absorbent
material to contain the spill.[7]

o Decontamination: Thoroughly clean the spill area with an appropriate solvent, followed by
soap and water.[7]

e Waste Disposal: Dispose of all cleanup materials as hazardous waste.
First Aid Measures:

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes.[2] Seek immediate medical attention.

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes
while removing contaminated clothing and shoes.[13] If skin irritation persists, seek medical
advice.[2]

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration.[2][14] If you feel
unwell, call a poison center or doctor.

 Ingestion: Clean mouth with water and drink plenty of water afterwards.[2] Do NOT induce
vomiting. Seek immediate medical attention.

Visual Workflow
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Workflow for Handling and Disposal of 5-Bromo-2-hydroxypyrimidine
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Caption: Workflow for the safe handling and disposal of 5-Bromo-2-hydroxypyrimidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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